Cas no 54658-01-4 (3-Methoxyhexane)

• Product Name: 3-Methoxyhexane
• CAS No: 54658-01-4
• MF: C₇H₁₆O
• MW: 116.201342582703
• CID: 2186898
• PubChem ID: 542372
• Update Time: 2025-04-21

3-Methoxyhexane Chemical and Physical Properties

Names and Identifiers

• 3-Methoxyhexane
• SCHEMBL496590
• DTXSID70337395
• 1-Ethylbutyl methyl ether #
• SCHEMBL7556796
• DB-304681
• 54658-01-4
• QNJRNZBXNCPKHQ-UHFFFAOYSA-N
• Hexane, 3-methoxy-
• 3-hexyl-methylether

• Inchi： 1S/C7H16O/c1-4-6-7(5-2)8-3/h7H,4-6H2,1-3H3
• InChI Key： QNJRNZBXNCPKHQ-UHFFFAOYSA-N
• SMILES： O(C)C(CC)CCC

Computed Properties

• Exact Mass: 116.120115130g/mol
• Monoisotopic Mass: 116.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 43.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.7684 (estimate)
• Melting Point: -95.35°C (estimate)
• Boiling Point: 117.3°C (estimate)
• Refractive Index: 1.3897 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers